8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-3-(3-phenylpropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(2-hydroxyethoxy)ethyl]-4,7-dimethyl-2-(3-phenylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H27N5O4/c1-16-15-27-18-19(23-21(27)25(16)11-13-31-14-12-28)24(2)22(30)26(20(18)29)10-6-9-17-7-4-3-5-8-17/h3-5,7-8,15,28H,6,9-14H2,1-2H3
• InChI Key: RSKMRSAHYNTSPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCOCCO)N(C(=O)N(C3=O)CCCC4=CC=CC=C4)C
• Molecular Formula: C22H27N5O4
• Molecular Weight: 425.5 g/mol
• CAS No.: 938751-34-9

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can include its melting point, boiling point, solubility, and reactivity. Unfortunately, these specific details for this compound are not available in the search results.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

• A series of N-8-arylpiperazinylpropyl derivatives of imidazo[2,1-f]purine-2,4-dione derivatives were synthesized and evaluated for their potent ligand properties at the 5-HT(1A) receptor. These compounds exhibit anxiolytic-like and antidepressant-like activities in preclinical studies, suggesting their potential for further research in understanding and treating mood disorders (Zagórska et al., 2009).
• Another study focused on arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones, exploring their affinity for serotoninergic and dopaminergic receptors. Compounds with the purine-2,4-dione nucleus generally showed higher affinity values, indicating their potential as ligands for neurological receptors (Zagórska et al., 2015).

Receptor Affinity and Enzymatic Activity

• The study of octahydro- and 6,7-dimethoxy-3,4-dihydro-isoquinolin-2(1H)-yl-alkyl derivatives of imidazo- and pyrimidino[2,1-f]purines revealed insights into the structure-activity relationships affecting receptor and enzyme activity. This research provides a basis for the development of new compounds with potential therapeutic applications (Zagórska et al., 2016).

Antidepressant and Anxiolytic Potential

• The synthesis and biological evaluation of specific derivatives have shown potential antidepressant and anxiolytic effects, underlining the importance of these compounds in the development of new treatments for mental health disorders (Zagórska et al., 2016).

Adenosine Receptor Antagonism

• Research into 1-benzyl-3-propyl-imidazo[2,1-f]purine-2,4-diones as potent and selective A(3) adenosine receptor antagonists offers promising directions for developing new therapeutic agents, emphasizing the relevance of the purine scaffold in drug discovery (Baraldi et al., 2008).